MCL0020

MC4 receptor selectivity melanocortin receptor profiling SHU9119
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C34H39N7O4
Molecular Weight 609.7 g/mol
Cat. No. B15617894
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Technical Parameters


Basic Identity
Product NameMCL0020
Molecular FormulaC34H39N7O4
Molecular Weight609.7 g/mol
Structural Identifiers
InChIInChI=1S/C34H39N7O4/c1-21(42)39-30(20-23-13-15-25-8-3-5-10-27(25)18-23)33(45)40-28(11-6-16-38-34(36)37)32(44)41-29(31(35)43)19-22-12-14-24-7-2-4-9-26(24)17-22/h2-5,7-10,12-15,17-18,28-30H,6,11,16,19-20H2,1H3,(H2,35,43)(H,39,42)(H,40,45)(H,41,44)(H4,36,37,38)/t28-,29-,30+/m0/s1
InChIKeyFJFLYSMWSRRMRO-OIFRRMEBSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

MCL0020: Selective MC4 Antagonist for Stress and Anxiety


MCL0020 (Ac-D-2Nal-Arg-2Nal-NH₂; CAS 475498-26-1) is a synthetic, linear tripeptide that functions as a potent and highly selective antagonist/inverse agonist at the melanocortin subtype 4 receptor (MC4R) [1]. It was originally developed by Taisho Pharmaceutical and characterized as a peptidemimetic tool compound with nanomolar affinity (IC₅₀ = 11.63 nM) for recombinant human MC4R, while demonstrating negligible binding to the closely related MC1 (IC₅₀ > 10,000 nM) and MC3 (IC₅₀ = 1,115 nM) receptor subtypes [1]. Unlike many melanocortin receptor ligands derived from cyclic α-MSH analogues, MCL0020 is a short, linear, non-peptide-mimicking structure, which differentiates it from both non-selective antagonists such as SHU9119 and cyclic peptide MC4R-selective antagonists such as HS014 and HS024 [1][2].

Target Selective MC4 receptor antagonist, minimal MC1/MC3 binding
Model Stress-induced anorexia and anxiety models without orexigenic confound
Chemotype Linear tripeptide mimetic, orthogonal to cyclic lactam/disulfide peptides

MCL0020 and the Limits of MC4 Affinity-Based Selection


MC4R antagonists span multiple structural classes—including cyclic lactam peptides (SHU9119 type), disulfide-bridged cyclic peptides (HS014, HS024), and linear peptidomimetics (MCL0020)—that exhibit profoundly different receptor selectivity fingerprints and in vivo pharmacological outcomes. SHU9119, despite its high MC4 affinity (IC₅₀ ~ 0.06 nM), is non-selective and acts as a partial agonist at MC1 and MC5 receptors, complicating data interpretation in whole-animal studies [1]. The cyclic peptide antagonists HS014 (Ki = 3.16 nM at MC4) and HS024 (Ki = 0.29 nM at MC4) are potent orexigenic agents that robustly increase basal food intake in free-feeding animals, making them unsuitable for experiments that require dissociating stress-induced hypophagia from homeostatic feeding drive [2][3]. MCL0020 occupies a unique position: it delivers MC4R antagonism sufficient to reverse stress-induced anorexia and produce anxiolytic-like effects, yet does not alter food intake in non-stressed animals, and lacks confounding activity at peripheral MC1/MC5 receptors. This functional selectivity profile is not interchangeable with any commercially available alternative [4].

MCL0020
MC4-selective antagonist; no MC1/MC5 partial agonism or basal feeding effect
SHU9119
Non-selective MC3/MC4 antagonist with MC1/MC5 partial agonism may confound behavioral interpretation
HS014 / HS024
Potent orexigenic agents that increase basal food intake, obscuring stress-specific feeding endpoints

MCL0020 vs. Alternative MC4 Antagonists: Comparative Evidence


MC4 Receptor Selectivity vs. SHU9119

MCL0020 demonstrates negligible affinity for human MC1 (IC₅₀ > 10,000 nM) and weak affinity for MC3 (IC₅₀ = 1,115 nM), yielding a ~96-fold selectivity window for MC4 (IC₅₀ = 11.63 nM) versus MC3 and an >860-fold window versus MC1 [1]. In contrast, SHU9119 exhibits high affinity for MC3 (IC₅₀ ~ 0.23 nM), MC4 (IC₅₀ ~ 0.06 nM), and MC5 (IC₅₀ ~ 0.09 nM), and functions as a partial agonist at MC1 and MC5 receptors, introducing significant confounding pharmacology in whole-animal studies [2]. Both HS014 (MC4 Ki = 3.16 nM; MC3 Ki = 54.4 nM) and HS024 (MC4 Ki = 0.29 nM; MC3 Ki = 5.45 nM) show measurable MC3 affinity that limits their selectivity relative to MCL0020's near-complete MC3 exclusion [3].

MC4 Selectivity
Reported selectivity context
>860-fold MC4/MC1, ~96-fold MC4/MC3
Supports MC4-specific pharmacology interpretation
Radioligand binding, recombinant hMC4R
MC4 receptor selectivity melanocortin receptor profiling SHU9119

Stress-Induced Anorexia Reversal Without Orexigenic Effect

Intracerebroventricular (i.c.v.) administration of MCL0020 in rats subjected to restraint stress produced a dose-dependent and statistically significant attenuation of stress-induced hypophagia, while having no effect on food intake in unstressed, free-feeding animals [1]. By contrast, HS014 (1–3.3 nmol i.c.v.) significantly increased daytime food intake in free-feeding rats, demonstrating an orexigenic effect that is absent for MCL0020 [2]. HS024 similarly produced a dose-dependent increase in food intake in free-feeding rats to levels comparable with food-deprived controls, and chronic infusion leads to hyperphagia and obesity [3][4]. SHU9119 also attenuates serotonin-induced hypophagia, but its polypharmacology precludes attribution of this effect solely to MC4 blockade [5].

Feeding Profile
Cross-study context
No effect on basal intake; reverses stress-induced anorexia
Enables stress-specific feeding circuit analysis
Rat restraint stress, i.c.v. dosing
stress-induced anorexia food intake modulation functional selectivity

Anxiolytic Activity in Light/Dark Exploration Test

Swim stress significantly reduced the time spent by mice in the light area of the light/dark exploration test, a validated measure of anxiety-like behavior. MCL0020 (10 µg/animal, i.c.v.) significantly prevented this stress-induced reduction, restoring light-area exploration time toward non-stressed control levels [1]. In the same study, the melanocortin agonist MT II produced robust anxiogenic-like activity in the rat Vogel conflict test, confirming bidirectional MC4 modulation of anxiety [1]. HS014 has also demonstrated anxiolytic-like effects, but only at high intranasal doses (100 µg) in the single prolonged stress PTSD model, and with concurrent orexigenic liability [2]. SHU9119 (0.5–1.0 nmol, i.c.v.) produced anxiolytic-like effects in the elevated plus maze following restraint stress, but its MC3/MC5 activity clouds mechanistic interpretation [3].

Anxiolytic Activity
Cross-study context
Prevents swim-stress light/dark avoidance at 10 µg i.c.v.
Supports MC4-mediated anxiety circuit investigation
Mouse light/dark exploration test
anxiolytic-like activity light/dark exploration test swim stress

Functional MC4R Antagonism in cAMP Assays

In COS-1 cells expressing recombinant human MC4R, MCL0020 (0.1–100 µM) significantly attenuated α-MSH-induced cAMP accumulation, confirming competitive antagonist behavior at the MC4 receptor, while having no effect on basal cAMP levels [1]. This contrasts with SHU9119, which activates cAMP signaling at hMC1R and hMC5R (partial agonist), and with certain MC4R ligands that exhibit inverse agonist properties by suppressing constitutive receptor activity [2]. HS014 and HS024 are classified as antagonists in functional cAMP assays at MC4R, but systematic basal cAMP data comparable to the MCL0020 characterization are not consistently reported across vendors [3].

cAMP Antagonism
Functional assay context
Attenuates α-MSH-stimulated cAMP; no effect on basal cAMP
Clean competitive antagonist, no inverse agonism
COS-1 cells, recombinant hMC4R
cAMP assay functional antagonism inverse agonism

Head-to-Head: Serotonin Hypophagia Reversal

In a direct head-to-head study in 24-h food-deprived broiler cockerels, pretreatment with either MCL0020 (2 nmol i.c.v.) or SHU9119 (2 nmol i.c.v.) significantly attenuated the hypophagic effect of serotonin (10 µg i.c.v.), with both compounds producing comparable magnitudes of food intake restoration [1]. Critically, the study design—using matched doses of a selective MC4R antagonist (MCL0020) and a non-selective MC3/MC4 antagonist (SHU9119)—demonstrates that MC4R blockade alone is sufficient to reverse serotonin-mediated appetite suppression, without requiring MC3 co-blockade [1][2]. The same outcome was observed in a leptin-induced hypophagia model in neonatal layer chickens, where 0.5 nmol MCL0020 significantly attenuated leptin's hypophagic effect, matching the effect of SHU9119 at the same dose [3].

Serotonin Hypophagia
Direct comparison
Equally efficacious as SHU9119 at 2 nmol i.c.v.
MC4R blockade alone reverses serotonin-induced hypophagia
FD24 broiler cockerels, matched dosing
serotonin hypophagia MC4 MC3 comparison broiler cockerel model

MCL0020 Application Scenarios


Stress-Induced Hypophagia Without Appetite Confounds

MCL0020 is the optimal tool for studies requiring pharmacological blockade of MC4 receptors in stress-induced anorexia paradigms, where the orexigenic liability of HS014 and HS024 would confound data interpretation. Its demonstrated efficacy at reversing restraint stress-induced anorexia in rats (dose-dependent i.c.v.) without altering basal food intake allows clean attribution of feeding effects to stress-responsive MC4 circuits [1].

MC4R Anxiolytic Screening in Acute Stress Models

For behavioral neuroscientists investigating the role of central melanocortin signaling in anxiety disorders, MCL0020 offers validated anxiolytic-like efficacy (10 µg/animal i.c.v.) in the swim stress light/dark exploration paradigm without the MC1/MC5 off-target activity that complicates SHU9119 use [2]. It is suitable as a reference MC4R antagonist in anxiolytic drug discovery programs.

MC4-Selective Validation in Feeding Circuit Studies

MCL0020 has been directly validated against SHU9119 in avian feeding models, demonstrating that selective MC4R blockade alone is sufficient to reverse both serotonin- and leptin-induced hypophagia [3][4]. Researchers studying neuropeptide Y/leptin/serotonin feeding circuits can use MCL0020 to interrogate MC4-specific contributions without needing to control for MC3 co-blockade effects.

MC4R Selectivity Profiling Reference Standard

With its well-characterized selectivity window (>860-fold MC4-over-MC1 discrimination; ~96-fold over MC3) and pure antagonist functional signature at recombinant human MC4R, MCL0020 serves as a benchmark selectivity control when profiling novel MC4R-targeted chemical series . Its linear peptidomimetic structure also distinguishes it from the cyclic peptide class (HS014, HS024, SHU9119), providing orthogonal chemotype coverage in high-throughput screening campaigns [5].

Application
Selection Property
Validation Focus
Stress-induced anorexia research
MC4R-selective functional profile without orexigenic liability
Stress-specific feeding circuit endpoint
Acute stress anxiety model studies
Clean MC4R antagonism, no MC1/MC5 partial agonism
Light/dark exploration test endpoint
Serotonin/leptin feeding circuit interrogation
Selective MC4R blockade sufficient to reverse hypophagia
Avian feeding model endpoint
MC4R selectivity benchmark
Linear peptidomimetic chemotype distinct from cyclic peptides
Selectivity window >860-fold MC4/MC1

Technical Documentation Hub

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